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Introduction

Oral gavage is a standard and effective method for the precise oral administration of
substances to laboratory animals, particularly mice.[1][2][3] This technique ensures that a
specific dose of a compound, such as the novel therapeutic agent MY10, is delivered directly
into the stomach, bypassing the taste buds and ensuring the entire dose is administered.[1][3]
This document provides a comprehensive, step-by-step protocol for the oral gavage
administration of MY10 in mice, emphasizing best practices for animal welfare and data
reproducibility. Adherence to these guidelines is crucial for the safety of the animal and the
validity of the experimental results. This procedure should only be performed by personnel who
have received proper training.[1][2][3]

Quantitative Data Summary

For consistent and safe oral gavage procedures, specific quantitative parameters must be
followed. The following table summarizes key data for oral gavage in mice.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b15621535?utm_src=pdf-interest
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://iacuc.ucsf.edu/sites/g/files/tkssra16261/files/wysiwyg/STD%20PROCEDURE%20-%20Misc%20Rodent%20Procedures%20-%20Oral%20Gavage%20In%20Mice%20and%20Rats.pdf
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Oral-Gavage.pdf
https://www.benchchem.com/product/b15621535?utm_src=pdf-body
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Oral-Gavage.pdf
https://www.benchchem.com/product/b15621535?utm_src=pdf-body
https://iacuc.wsu.edu/documents/2016/06/wsu_sop_10.pdf/
https://iacuc.ucsf.edu/sites/g/files/tkssra16261/files/wysiwyg/STD%20PROCEDURE%20-%20Misc%20Rodent%20Procedures%20-%20Oral%20Gavage%20In%20Mice%20and%20Rats.pdf
https://uac.arizona.edu/sites/default/files/2024-08/UAC-Mouse-Oral-Gavage.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621535?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Parameter

Recommendation

Notes

Maximum Gavage Volume

10 mL/kg of body weight[1][2]
[4]

Smaller volumes (e.g., 5
mL/kg) are recommended to
minimize the risk of aspiration
pneumonia and rapid shunting
to the duodenum.[1] For a 30g
mouse, the maximum volume
is 0.3 mL.[5] Pregnant animals
should receive a maximum of
25% of the normal maximum

volume.[5]

Gavage Needle (Cannula)

Size

18-24 gauge[1][2][3]

The appropriate size depends
on the mouse's weight. For
adult mice, a 20-22 gauge
needle is common.[3][6] For
mice <20g or younger than 8
weeks, a 24-gauge needle is

recommended.[3]

Gavage Needle Length

1to 1.5inches (2.5t0 3.8 cm)
[11[2][3]1[6]

The needle should have a
rounded or ball tip to prevent
tissue damage.[1][2] Both
disposable plastic and
reusable stainless steel

needles are available.[1]

Dosing Frequency

Up to 3 times within a 24-hour
period[1][2][5]

Justification in the animal use
protocol is required for more
frequent dosing.[1][2][5]

Experimental Protocol: Oral Gavage of MY10 in Mice

This protocol details the necessary steps for the safe and effective oral administration of MY10

to mice.

Materials
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e MY10 compound

o Appropriate vehicle (solvent) for MY10 (See Section 3.2)

 Sterile syringes (1 mL or smaller)

o Appropriately sized oral gavage needles (cannulas) with rounded tips[1][2]
» Scale for weighing mice

e 70% ethanol for disinfection

e Personal protective equipment (gloves, lab coat)

Preparation of MY10 Formulation

The solubility of MY10 is a critical factor that must be determined experimentally to select a
suitable vehicle for oral administration.

3.2.1 Solubility Testing (Recommended):

« Initial Assessment: Attempt to dissolve MY10 in aqueous vehicles such as water, saline, or
phosphate-buffered saline (PBS).

 Alternative Vehicles: If MY10 has poor aqueous solubility, as is common for many novel
compounds, consider the following vehicles, which are generally well-tolerated in mice for in

vivo studies:
o Agueous solutions with solubilizing agents:

» Carboxymethylcellulose (CMC): A 0.25% solution can be used to create a suspension.

[7]
» Polyethylene glycol (PEG) or Tween 80.[7]
o Organic Solvents (use with caution):

» Dimethyl sulfoxide (DMSO): Can be used to dissolve lipophilic compounds, but the final
concentration in the dosing solution should be minimized (<1-5%) to avoid toxicity.[8][9]
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A common approach is to dissolve the compound in a small amount of DMSO and then
dilute it with another vehicle like corn oil or saline.[8]

» Ethanol: Often used in combination with other solvents.[8]

o Oil-Based Vehicles: Corn oil, olive oil, or sesame oil can be effective for lipophilic
compounds.[8][9]

o Formulation Preparation:

o Once a suitable vehicle is identified, prepare the MY10 formulation at the desired
concentration.

o Ensure the formulation is homogenous (a solution or a fine, uniform suspension).

o If using a suspension, ensure it is adequately mixed before drawing it into the syringe for
each animal.

o Avehicle-only control group should be included in the study design.[8]

Animal Preparation and Handling

» Acclimatization: Allow mice to acclimate to the facility and handling for at least one week
before the experiment.[10]

* Weighing: Weigh each mouse accurately on the day of dosing to calculate the correct
administration volume.[1][2][5]

e Restraint: Proper restraint is crucial for a successful and safe procedure.[10]

o Gently but firmly scruff the mouse by grasping the loose skin over the shoulders and neck
with your thumb and forefinger.[1][5][10]

o The forelegs should be extended to the sides to prevent the mouse from pushing the
gavage needle away.[1]

o Hold the mouse in an upright, vertical position.[5][10]
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o Gently extend the head and neck to create a straight line from the mouth to the
esophagus.[1][5]

Gavage Needle Measurement and Preparation

Measurement: Before the first use on an animal, measure the correct insertion depth of the
gavage needle. Place the tip of the needle at the last rib of the mouse and extend it to the tip
of the nose.[4][5] Mark this length on the needle with a permanent marker or by noting the
position on the needle's hub.[5] This ensures the needle reaches the stomach without
causing perforation.[1][5]

Syringe Attachment: Attach the gavage needle to a syringe filled with the calculated volume
of the MY10 formulation.

Lubrication: Lightly lubricate the tip of the gavage needle with sterile water or a water-based
lubricant to facilitate smooth insertion.[5]

Administration Procedure

Insertion: With the mouse properly restrained and its head tilted back, gently insert the
gavage needle into the mouth, slightly to one side of the incisors, and advance it along the
roof of the mouth towards the back of the throat.[1][5][6]

Advancement: As the needle reaches the pharynx, the mouse should exhibit a swallowing
reflex.[5] Gently advance the needle into the esophagus. The needle should pass smoothly
without resistance.[1][5]

o If resistance is met, DO NOT FORCE the needle. Withdraw it and attempt re-insertion.[1]
[5] Forcing the needle can cause severe injury to the esophagus or trachea.[5]

Administration: Once the needle is inserted to the pre-measured depth, slowly and steadily
depress the syringe plunger to deliver the MY10 formulation.[1]

Withdrawal: After administration, gently and slowly withdraw the needle in the same path it
was inserted.[6]

Post-Procedure Monitoring
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e Immediate Observation: Immediately after the procedure, return the mouse to its home cage
and observe it for at least 10-15 minutes for any signs of distress, such as difficulty
breathing, lethargy, or fluid coming from the nose (which could indicate accidental
administration into the lungs).[6][10]

e Subsequent Monitoring: Monitor the animals again between 12 and 24 hours post-dosing.[5]

o Adverse Events: If a mouse shows severe respiratory distress or is suspected of having an
esophageal or stomach perforation, it must be humanely euthanized immediately.[5]

Visualizations
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Caption: Workflow for the oral gavage administration of MY10 in mice.

Decision Pathway for Vehicle Selection
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Caption: Decision pathway for selecting an appropriate vehicle for MY10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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my10-in-mice]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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